Cas no 33396-37-1 (Bufa-4,20,22-trienolide,3-[(6-deoxy-4-O-methyl-a-L-mannopyranosyl)oxy]-14-hydroxy-, (3b)-)

• Product Name: Bufa-4,20,22-trienolide,3-[(6-deoxy-4-O-methyl-a-L-mannopyranosyl)oxy]-14-hydroxy-, (3b)-
• CAS No: 33396-37-1
• MF: C₃₁H₄₄O₈
• MW: 544.676270484924
• CID: 308193
• PubChem ID: 15942714
• Update Time: 2025-04-19

Bufa-4,20,22-trienolide,3-[(6-deoxy-4-O-methyl-a-L-mannopyranosyl)oxy]-14-hydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Bufa-4,20,22-trienolide,3-[(6-deoxy-4-O-methyl-a-L-mannopyranosyl)oxy]-14-hydroxy-, (3b)-
• 5-[(3S,8R,9S,10R,13R,14S,17R)-3-[(2S,5R)-3,4-dihydroxy-5-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
• 4-O-Methyl-proscillaridin
• Clift
• Knoll 570
• Meproscilarina [INN-Spanish]
• Meproscilarina [Spanish]
• Meproscillarin
• Meproscillarine [INN-French]
• Meproscillarin-T-markiert
• Meproscillarinum [INN-Latin]
• Proscillaridin-4-methyl ether
• Proscillaridin-4'-methylether
• Rambufaside
• Methyl proscillaridin
• Methyl proscillaridin A
• Proscillaridin 4-methyl ether
• DTXSID101031613
• 14-Hydroxy-3-beta-((4-O-methyl-alpha-L-rhamnopyranosyl)oxy)-14-beta-bufa-4,20,22-trienlid
• Q27293057
• CHEMBL2106427
• Meproscilarina
• Meproscillarin [INN:BAN]
• Ky 18
• 3.BETA.-((6-DEOXY-4-O-METHYL-.ALPHA.-L-MANNOPYRANOSYL)OXY)-14-HYDROXYBUFA-4,20,22-TRIENOLIDE
• KY-18
• Meproscillarinum
• Methyl proscillaridin; Methyl proscillaridin A
• 14-beta-Bufa-4,20,22-trienolide, 3-beta-((6-deoxy-4-O-methyl-alpha-L-mannopyranosyl)oxy)-14-hydroxy-
• Meproscillarine
• 5-((3S,8R,9S,10R,13R,14S,17R)-3-(((2R,3R,4S,5R,6S)-3,4-dihydroxy-5-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-hydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2H-pyran-2-one
• 5-[(3S,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6S)-3,4-dihydroxy-5-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
• EINECS 251-493-6
• MEPROSCILLARIN [WHO-DD]
• 33396-37-1
• Proscillaridin-4'-methyl ether
• Ranbufaside
• MEPROSCILLARIN [MART.]
• AKOS040753000
• MEPROSCILLARIN [INN]
• 3beta-((6-Deoxy-4-O-methyl-alpha-L-mannopyranosyl)oxy)-14-hydroxybufa-4,20,22-trienolide
• CHEBI:135824
• SCHEMBL36006
• WYR1723LO7
• UNII-WYR1723LO7
• PROSCILLARIDIN-4-METHYL ETHER [MI]

• Inchi： 1S/C31H44O8/c1-17-27(36-4)25(33)26(34)28(38-17)39-20-9-12-29(2)19(15-20)6-7-23-22(29)10-13-30(3)21(11-14-31(23,30)35)18-5-8-24(32)37-16-18/h5,8,15-17,20-23,25-28,33-35H,6-7,9-14H2,1-4H3/t17-,20-,21+,22-,23+,25-,26+,27-,28-,29-,30+,31-/m0/s1
• InChI Key： RKWPZPDLTYBKCL-RVZGXXANSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC)O)O

Computed Properties

• Exact Mass: 544.303618
• Monoisotopic Mass: 544.303618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 2.4

Experimental Properties

• Density: 1.29
• Melting Point: 213-217 ºC
• Boiling Point: 538.46°C (rough estimate)
• Flash Point: 227.5°C
• Refractive Index: 1.4900 (estimate)
• PSA: 118.59000
• LogP: 3.66790
• Specific Rotation: D20 -94° (CH3OH)